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Compound of Interest

Compound Name: GTP TRIS SALT

CAS No.: 103192-46-7

Cat. No.: B1140819

Get Quote

Executive Summary
In high-precision biochemistry, the counter-ion of a nucleotide is rarely a passive spectator.

While Guanosine-5'-triphosphate (GTP) is the universal energy currency for translation and the

molecular switch for G-protein signaling, its salt form—Sodium (Na⁺) vs. Tris

(Tris(hydroxymethyl)aminomethane)—dictates solubility, ionic strength, and cation-dependent

enzymatic kinetics.

This guide analyzes the physicochemical and functional divergences between GTP-Na and

GTP-Tris. The core thesis: While Sodium salts are the historical standard for general

applications, Tris salts are the superior choice for in vitro transcription (IVT) and

physicochemical studies where sodium interference with Magnesium (

) coordination or ionic strength must be minimized.

Physicochemical Properties & Stoichiometry
Understanding the salt requires analyzing the stoichiometry at physiological pH (7.0–7.5). GTP

has four ionizable protons on its phosphate chain with
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values < 7. At neutral pH, GTP exists primarily as a tetra-anion (

).

The Ionic Load
The choice of salt introduces a significant "hidden" concentration of counter-ions.

Feature

GTP Sodium Salt (

/

)

GTP Tris Salt (

/

)

Counter-ion Identity

Inorganic, small, high charge

density (

).

Organic, bulky, protonated

amine (

).

Ionic Contribution
Adds ~300–400 mM

per 100 mM GTP stock.

Adds ~300–400 mM

per 100 mM GTP stock.

pH Buffering

None. Aqueous solutions are

acidic (~pH 3.0) unless titrated

with NaOH.[1]

Intrinsic. Tris acts as a buffer.

[2] Solutions are typically pH

7.0–8.0.

Solubility High (>100 mM).
High (>100 mM), often higher

stability in cold storage.

Hygroscopicity
High. Lyophilized powder

absorbs moisture rapidly.

Moderate. Often supplied as

stable aqueous solutions.

Critical Insight: When using 5 mM GTP-Na in an assay, you are inadvertently adding ~15–20

mM

. In sodium-sensitive enzymatic reactions (e.g., certain kinetic studies of

-dependent enzymes), this background sodium can skew results.

Mechanistic Impact: The Magnesium War
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The most profound biological difference lies in how these counter-ions interact with Magnesium

(

).

is the obligate cofactor for GTP hydrolysis; the biologically active species is the Mg-GTP
complex, not free GTP.

Sodium Interference (The "Competition" Effect)
Sodium ions (

) have a high charge density and compete with

for coordination to the

-phosphates of GTP.

Mechanism: High concentrations of

(introduced by the GTP salt) displace

, effectively increasing the apparent

of the Mg-GTP complex.

Consequence: In low-

assays, GTP-Na can reduce the concentration of the active substrate (Mg-GTP), artificially
lowering enzymatic rates.

Tris "Inertness" (The "Steric" Advantage)
The Tris cation (

) is bulky and sterically hindered.

Mechanism: It interacts with the phosphate chain via weak hydrogen bonds but lacks the

high charge density to competitively displace

from the coordination center.
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Consequence: GTP-Tris preserves the intended free

concentration, ensuring consistent formation of the active Mg-GTP complex.

Application-Specific Selection Guide
In Vitro Transcription (IVT) & mRNA Manufacturing
Verdict: GTP Tris Salt is Superior.

Yield: IVT reactions using T7 RNA Polymerase are highly sensitive to ionic strength and

concentration. Excess

from GTP-Na can inhibit polymerase processivity.

Purity: Studies indicate that Tris-buffered NTPs reduce the formation of double-stranded

RNA (dsRNA) byproducts compared to NaOH-titrated NTPs.

Workflow: Since IVT buffers are almost exclusively Tris-based, using GTP-Tris maintains

buffer consistency without altering the ionic species profile.

G-Protein Signaling & Translation Assays
Verdict: Context Dependent.

Translation (Ribosomes): Both salts work, but GTP-Tris is preferred in "defined" cell-free

systems (PURE system) to prevent sodium accumulation, which can destabilize ribosomal

subunits.

G-Protein Assays: If the assay buffer contains 150 mM NaCl (physiological), the salt form of

GTP is negligible. However, for kinetic studies determining

or

, GTP-Tris is required to prevent

from acting as a competitive inhibitor or allosteric modulator.

Visualizing the Interaction
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The following diagram illustrates the competitive landscape at the GTP phosphate chain.
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Figure 1: Competitive binding dynamics at the GTP phosphate chain. Na+ competes with

Mg2+, while Tris is sterically excluded.

Experimental Protocols
Protocol: Quality Control & Concentration Verification
Never assume the concentration on the tube is the concentration in the solution, especially with

hygroscopic Sodium salts.

Objective: Determine precise GTP concentration using UV spectroscopy. Reagents: 100 mM

Tris-HCl (pH 7.5).

Dilution: Dilute the GTP stock 1:1000 in 100 mM Tris-HCl buffer (e.g., 1
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L stock + 999

L buffer).

Blanking: Blank the spectrophotometer with the same Tris buffer.

Measurement: Measure Absorbance at 252 nm (

).

Calculation:

Extinction Coefficient (

) for GTP at pH 7.0 = 13.7 mM⁻¹cm⁻¹.

Note: Do not use water for dilution; pH affects the extinction coefficient.

Decision Logic for Salt Selection

Select GTP Source

Application Type?

In Vitro Transcription
(mRNA Synthesis)

High Yield Needed

Enzyme Kinetics /
Structural Biology

Low Ionic Strength / Mg2+ Critical

General Assays
(PCR, Standard Signaling)

Robust System

USE GTP TRIS SALT
(Prevents Na+ inhibition,

Improves Yield)

USE GTP SODIUM SALT
(Cost-effective,

Standard)

Click to download full resolution via product page

Figure 2: Decision matrix for selecting the optimal GTP salt form.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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